Cas no 20815-27-4 (2-Heptylpyridine)

• Product Name: 2-Heptylpyridine
• CAS No: 20815-27-4
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 910598
• PubChem ID: 72919
• Update Time: 2025-07-10

2-Heptylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Heptylpyridine
• SCHEMBL919951
• EINECS 244-056-6
• 20815-27-4
• SB53211
• 2-heptyl-pyridine
• NS00026743
• DTXSID10174928
• UNII-M2P9P6W3VB
• M2P9P6W3VB
• 2-N-HEPTYLPYRIDINE
• Pyridine, 2-heptyl-
• DTXCID4097419

• Inchi： 1S/C12H19N/c1-2-3-4-5-6-9-12-10-7-8-11-13-12/h7-8,10-11H,2-6,9H2,1H3
• InChI Key： DYCPESWJKDONHC-UHFFFAOYSA-N
• SMILES： N1C=CC=CC=1CCCCCCC

Computed Properties

• Exact Mass: 177.15187
• Monoisotopic Mass: 177.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-Heptylpyridine

Professional Introduction to 2-Heptylpyridine (CAS No. 20815-27-4)

2-Heptylpyridine, with the chemical formula C₁₁H₁₇N, is a significant compound in the realm of organic chemistry and pharmaceutical research. Its molecular structure, featuring a heptyl side chain attached to a pyridine ring, imparts unique physicochemical properties that make it a valuable intermediate in synthetic chemistry. The compound is identified by the CAS number 20815-27-4, which serves as a unique identifier in scientific literature and industrial applications.

The synthesis of 2-Heptylpyridine typically involves the alkylation of pyridine derivatives using heptyl halides or Grignard reagents. This process requires careful control of reaction conditions to ensure high yield and purity. Recent advancements in catalytic systems have improved the efficiency of these reactions, reducing the need for harsh reagents and minimizing byproduct formation. Such improvements align with the broader trend toward greener chemistry, emphasizing sustainability in pharmaceutical manufacturing.

One of the most compelling applications of 2-Heptylpyridine is in the development of bioactive molecules. The pyridine moiety is a common pharmacophore in many drugs due to its ability to interact with biological targets such as enzymes and receptors. The introduction of a heptyl group enhances lipophilicity, which can improve membrane permeability and oral bioavailability—critical factors in drug design. Current research is exploring how structural modifications of 2-Heptylpyridine can lead to novel therapeutic agents for neurological disorders, where precise molecular interactions are paramount.

In recent years, computational modeling has become indispensable in optimizing the pharmacokinetic properties of compounds like 2-Heptylpyridine. Molecular dynamics simulations and quantum mechanical calculations allow researchers to predict binding affinities and metabolic pathways with unprecedented accuracy. These tools have been instrumental in designing derivatives with improved solubility and reduced toxicity, addressing one of the major challenges in drug development. The integration of machine learning algorithms further accelerates this process by identifying promising candidates from vast chemical libraries.

The role of 2-Heptylpyridine extends beyond pharmaceuticals into agrochemicals and specialty chemicals. Its derivatives exhibit herbicidal and fungicidal properties, making them useful in crop protection formulations. Additionally, the compound serves as a precursor for synthesizing complex molecules used in fragrances and dyes. The versatility of 2-Heptylpyridine underscores its importance as a building block in industrial chemistry.

Recent studies have also highlighted the potential of 2-Heptylpyridine in material science. Its ability to form coordination complexes with metal ions has led to applications in catalysis and sensor technology. For instance, palladium complexes derived from 2-Heptylpyridine have shown promise as catalysts for cross-coupling reactions, which are fundamental to constructing carbon-carbon bonds in organic synthesis. Such findings open new avenues for innovation beyond traditional pharmaceutical applications.

The regulatory landscape for compounds like 2-Heptylpyridine is governed by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulatory bodies ensure that all chemical substances used in drug development meet stringent safety and efficacy standards before entering clinical trials. Compliance with these regulations is essential for manufacturers aiming to bring innovative therapies to market.

Future research directions for 2-Heptylpyridine include exploring its role in targeted drug delivery systems. Nanotechnology-based approaches are being developed to enhance the delivery efficiency of bioactive molecules derived from this compound. By encapsulating 2-Heptylpyridine derivatives within nanoparticles, researchers aim to achieve site-specific action, reducing side effects while maximizing therapeutic benefits.

The environmental impact of producing and utilizing 2-Heptylpyridine is another critical consideration. Efforts are underway to develop more sustainable synthetic routes that minimize waste generation and energy consumption. Biocatalysis, leveraging enzymes as catalysts, represents a promising alternative to traditional chemical synthesis. Such methods align with global initiatives to promote sustainable industrial practices.

In conclusion, 2-Heptylpyridine (CAS No. 20815-27-4) is a multifaceted compound with significant applications across pharmaceuticals, agrochemicals, and material science. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, while recent technological advancements continue to expand its utility. As research progresses, the potential applications of this compound are likely to grow further, driven by innovations in synthetic chemistry and computational modeling.